![molecular formula C24H30N4O4 B1411643 1-Phenyl-1,6-diazaspiro[3.3]heptane hemioxalate CAS No. 1523617-89-1](/img/structure/B1411643.png)
1-Phenyl-1,6-diazaspiro[3.3]heptane hemioxalate
Overview
Description
1-Phenyl-1,6-diazaspiro[3.3]heptane hemioxalate is a chemical compound with the CAS Number: 1523617-89-1 . It has a molecular weight of 438.53 and its molecular formula is C24H30N4O4 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/2C11H14N2.C2H2O4/c21-2-4-10(5-3-1)13-7-6-11(13)8-12-9-11;3-1(4)2(5)6/h21-5,12H,6-9H2;(H,3,4)(H,5,6) . This code provides a way to encode molecular information and to facilitate the search for such information in databases and on the web.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis of Functionalized Pyrazolone Systems : A study by Metwally et al. (2011) explored the epoxidation of pyrazolidinediones to produce 5-phenyl-1-oxa-5,6-diazaspiro[2.4]heptane-4,7-dione derivatives. These derivatives play a role in the synthesis of highly functionalized pyrazolone systems, which have various applications in medicinal chemistry (Metwally, Mohamed, Moustafa, & El-Ossaily, 2011).
Palladium-Catalyzed Aryl Amination Reactions : Burkhard and Carreira (2008) reported a scalable synthesis of 2,6-diazaspiro[3.3]heptane, which was utilized in palladium-catalyzed aryl amination reactions. This demonstrates the compound’s utility in complex organic synthesis and potential applications in pharmaceuticals (Burkhard & Carreira, 2008).
Synthesis of Spirocyclic Azetidines : Guérot et al. (2011) described the synthesis of novel angular azaspiro[3.3]heptanes, including 1,6-diazaspiro[3.3]heptane variants. These compounds are significant for drug discovery as building blocks in the synthesis of spirocyclic azetidines, which have implications in pharmaceutical research (Guérot, Tchitchanov, Knust, & Carreira, 2011).
Construction of Spiro NH Aziridines : Liu et al. (2018) developed a method to construct novel (poly)cyclic alkaloids with a 1,5-diazaspiro[2.4]heptane core. These compounds, featuring a spiro NH aziridine moiety, were synthesized using vinyl azides and tethered alkenes, showcasing the compound's potential in creating complex molecular structures for pharmacological purposes (Liu, Zhou, Chen, Huang, Bao, Zhuang, Xu, Shen, & Xu, 2018).
Axially Chiral Molecules : Naruse and Kugiya (2013) designed a new axially chiral molecule, 2,6-diphospha- and 2,6-diarsaspiro[3.3]heptanes, showcasing the structural and chiral properties of spiro[3.3]heptane derivatives. This research indicates the compound’s potential in the development of molecules with specific chirality, relevant in stereochemistry and drug design (Naruse & Kugiya, 2013).
Ring-Opening Polymerization : Rasoul et al. (1991) investigated the spontaneous copolymerization of 1-phenyl-4,7-dioxaspiro[2.4]heptane with maleic and itaconic anhydride, leading to alternating copolymers. This study demonstrates the compound's utility in polymer science, particularly in the development of novel polymeric materials (Rasoul, Beam, McKinney, & Aiani, 1991).
Safety and Hazards
properties
IUPAC Name |
oxalic acid;1-phenyl-1,6-diazaspiro[3.3]heptane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H14N2.C2H2O4/c2*1-2-4-10(5-3-1)13-7-6-11(13)8-12-9-11;3-1(4)2(5)6/h2*1-5,12H,6-9H2;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDWDRKRLNHBYGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C12CNC2)C3=CC=CC=C3.C1CN(C12CNC2)C3=CC=CC=C3.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.